Cas no 1211533-00-4 (5-bromo-3-chloro-2-(trifluoromethyl)pyridine)

5-Bromo-3-chloro-2-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—bromo, chloro, and trifluoromethyl substituents—enhance reactivity, enabling selective cross-coupling and functionalization reactions. The electron-withdrawing trifluoromethyl group improves metabolic stability in bioactive compounds, while the halogen atoms facilitate further derivatization via metal-catalyzed reactions. This compound is particularly valuable as an intermediate in the development of active ingredients, offering precise control over molecular modifications. Its high purity and well-defined reactivity profile make it a reliable building block for researchers in medicinal chemistry and crop protection applications.
5-bromo-3-chloro-2-(trifluoromethyl)pyridine structure
1211533-00-4 structure
Product Name:5-bromo-3-chloro-2-(trifluoromethyl)pyridine
CAS No:1211533-00-4
MF:C6H2BrClF3N
MW:260.438990116119
MDL:MFCD18254485
CID:2617402
PubChem ID:72213898
Update Time:2025-06-07

5-bromo-3-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-chloro-2-(trifluoromethyl)pyridine
    • 5-Bromo-3-chloro-2-trifluoromethyl-pyridine
    • CS-0379844
    • 1211533-00-4
    • ZPBKBNUETCNZFE-UHFFFAOYSA-N
    • DB-413676
    • SCHEMBL15674757
    • AT29187
    • 893-519-4
    • EN300-226188
    • DTXSID001257420
    • AB74586
    • Pyridine, 5-bromo-3-chloro-2-(trifluoromethyl)-
    • MDL: MFCD18254485
    • Inchi: 1S/C6H2BrClF3N/c7-3-1-4(8)5(12-2-3)6(9,10)11/h1-2H
    • InChI Key: ZPBKBNUETCNZFE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(F)(F)F)C(=C1)Cl

Computed Properties

  • Exact Mass: 258.90112Da
  • Monoisotopic Mass: 258.90112Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9Ų

5-bromo-3-chloro-2-(trifluoromethyl)pyridine Pricemore >>

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